Cas no 2248374-04-9 (3-[[5-(Difluoromethyl)furan-2-yl]methoxy]benzoic acid)

• Product Name: 3-[[5-(Difluoromethyl)furan-2-yl]methoxy]benzoic acid
• CAS No: 2248374-04-9
• MF: C₁₃H₁₀F₂O₄
• MW: 268.212911128998
• CID: 6083096
• PubChem ID: 137937621
• Update Time: 2025-05-20

3-[[5-(Difluoromethyl)furan-2-yl]methoxy]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[[5-(Difluoromethyl)furan-2-yl]methoxy]benzoic acid
• 2248374-04-9
• 3-{[5-(difluoromethyl)furan-2-yl]methoxy}benzoic acid
• EN300-6510808

• Inchi： 1S/C13H10F2O4/c14-12(15)11-5-4-10(19-11)7-18-9-3-1-2-8(6-9)13(16)17/h1-6,12H,7H2,(H,16,17)
• InChI Key： QPUNFJYNHXUIGL-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(COC2C=CC=C(C(=O)O)C=2)O1)F

Computed Properties

• Exact Mass: 268.05471512g/mol
• Monoisotopic Mass: 268.05471512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 59.7Ų

Additional information on 3-[[5-(Difluoromethyl)furan-2-yl]methoxy]benzoic acid

Research Brief on 3-[[5-(Difluoromethyl)furan-2-yl]methoxy]benzoic acid (CAS: 2248374-04-9)

3-[[5-(Difluoromethyl)furan-2-yl]methoxy]benzoic acid (CAS: 2248374-04-9) is a novel small molecule compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound features a unique structural motif combining a difluoromethyl-substituted furan ring with a benzoic acid moiety, making it a promising candidate for various pharmaceutical applications. Recent studies have explored its potential as a key intermediate in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

The compound's chemical structure suggests potential bioisosteric properties, with the difluoromethyl group serving as a metabolically stable replacement for hydroxyl or methyl groups. This characteristic has sparked interest in its application for improving drug pharmacokinetics. Several research groups have reported synthetic routes to this compound, with optimized procedures achieving yields above 80% while maintaining excellent purity profiles suitable for pharmaceutical development.

In recent pharmacological studies, derivatives of 3-[[5-(Difluoromethyl)furan-2-yl]methoxy]benzoic acid have shown promising activity against inflammatory targets, particularly in the inhibition of cyclooxygenase-2 (COX-2). Preliminary in vitro data indicate IC50 values in the low micromolar range, with selectivity ratios over COX-1 exceeding 50-fold. These findings suggest potential applications in developing new anti-inflammatory agents with improved safety profiles compared to current NSAIDs.

Structural-activity relationship (SAR) studies have revealed that modifications to the benzoic acid moiety significantly impact biological activity. The para-position appears particularly sensitive to substitution, with electron-withdrawing groups enhancing target binding affinity. Computational modeling studies have provided insights into the compound's binding modes, revealing key interactions with catalytic residues in target enzymes.

Recent patent filings (2022-2023) indicate growing commercial interest in this chemical scaffold, with applications ranging from anti-inflammatory therapies to potential oncology indications. The compound's favorable physicochemical properties, including moderate logP values and good aqueous solubility, contribute to its drug-like character and make it amenable to further medicinal chemistry optimization.

Ongoing research is exploring the compound's potential in targeted drug delivery systems, leveraging its carboxylic acid functionality for conjugation with various carriers. Early results suggest that such conjugates maintain biological activity while improving tissue distribution profiles. These developments position 3-[[5-(Difluoromethyl)furan-2-yl]methoxy]benzoic acid as a versatile building block in modern drug discovery pipelines.